Cas no 2344679-96-3 (9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride)

• Product Name: 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride
• CAS No: 2344679-96-3
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5862696
• PubChem ID: 139007383
• Update Time: 2025-10-28

9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2344679-96-3
• Z3690331794
• EN300-7425649
• 1,4-dioxa-10-azadispiro[4.2.4^{8}.2^{5}]tetradecane hydrochloride
• 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride

• Inchi： 1S/C11H19NO2.ClH/c1-3-11(13-7-8-14-11)4-2-10(1)5-6-12-9-10;/h12H,1-9H2;1H
• InChI Key： JDXBENPNAFEAFO-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC21CCC1(CNCC1)CC2

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride

9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; Hydrochloride: A Comprehensive Overview

The compound with CAS No 2344679-96-3, commonly referred to as 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; hydrochloride, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis.

9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; hydrochloride is characterized by its complex spirocyclic structure, which consists of multiple fused rings and functional groups. The presence of oxygen atoms at positions 9 and 12 introduces significant electronic and steric effects, making this compound highly versatile in chemical reactions. Recent studies have highlighted its role as a building block in the synthesis of advanced materials, such as stimuli-responsive polymers and nanomaterials.

One of the most notable aspects of this compound is its ability to undergo various transformations under specific reaction conditions. For instance, researchers have demonstrated that 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; hydrochloride can serve as a precursor for the formation of bioactive molecules with potential therapeutic applications. Its hydrochloride form ensures stability during storage and enhances solubility in polar solvents, making it ideal for large-scale synthesis processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; hydrochloride. High-resolution molecular modeling has revealed that the compound exhibits unique π-conjugation patterns, which are critical for its role in electronic materials such as organic semiconductors and conductive polymers.

In terms of industrial applications, 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; hydrochloride has been explored as a key intermediate in the production of high-performance adhesives and coatings. Its ability to form strong intermolecular bonds under thermal or mechanical stress makes it a valuable component in advanced composite materials.

Moreover, the compound's compatibility with green chemistry principles has positioned it as a sustainable alternative to traditional synthetic pathways. Researchers have successfully developed eco-friendly synthesis methods for 9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane; hydrochloride, reducing the environmental footprint associated with its production.

In conclusion, 9,12-Dioxa-3-azadispiro[4.2.48.]tetradecane; hydrochloride (CAS No 0) is a multifaceted compound with vast potential across diverse industries. Its unique structural features, combined with cutting-edge research advancements, ensure that this molecule will continue to play a pivotal role in shaping future innovations in chemistry and materials science.